Cas no 50802-49-8 (N-(thioxomethylidene)-beta-D-glucopyranosylamine)
50802-49-8 structure
Product Name:N-(thioxomethylidene)-beta-D-glucopyranosylamine
CAS No:50802-49-8
MF:C7H11NO5S
MW:221.230941057205
CID:1569392
PubChem ID:191151
Update Time:2025-04-21
N-(thioxomethylidene)-beta-D-glucopyranosylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(thioxomethylidene)-beta-D-glucopyranosylamine
- beta-D-glucopyranosylamine, N-carbonothioyl-
- beta-D-Glucopyranosylisothiocyanate
- N-(Thioxomethylene)-beta-D-glucopyranosylamine
- SCHEMBL7813202
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-isothiocyanatooxane-3,4,5-triol
- 50802-49-8
- DTXSID60965040
- beta-D-Glucopyranosyl isothiocyanate
- N-(Sulfanylidenemethylidene)hexopyranosylamine
-
- Inchi: 1S/C7H11NO5S/c9-1-3-4(10)5(11)6(12)7(13-3)8-2-14/h3-7,9-12H,1H2/t3-,4-,5+,6-,7-/m1/s1
- InChI Key: BXFUZKVJSUIZLS-XUUWZHRGSA-N
- SMILES: S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 221.035793
- Monoisotopic Mass: 221.035793
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: -0.6
Experimental Properties
- Density: 1.75
- Boiling Point: 492.9°C at 760 mmHg
- Flash Point: 251.9°C
- Refractive Index: 1.677
N-(thioxomethylidene)-beta-D-glucopyranosylamine Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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